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Cabotegravir-d5 Technical Specifications

The table below summarizes the core chemical and physical information for Cabotegravir-d5 available in

the search results.

Property Details

CAS Number 2750534-77-9 [1]

Molecular
Formula

C₁₉H₁₂D₅F₂N₃O₅ [1] [2]

Molecular
Weight

410.38 g/mol [1] (also reported as 410.39 g/mol [2])

IUPAC Name (3S, 11aR)-N-(2, 4-difluorobenzyl)-6-hydroxy-3-(methyl-d3)-5, 7-dioxo-2, 3, 5, 7, 11,

11a-hexahydrooxazolo[3, 2-a]pyrido[1, 2-d]pyrazine-2, 2-d2-8-carboxamide [2]

Appearance White to off-white solid [1]

Purity 99.31% (Chemical Purity) [1]

Isotopic Purity Information not found in search results
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Application in Analytical Protocols

Cabotegravir-d5 is primarily used as a stable isotope-labeled internal standard for quantitative analysis of

Cabotegravir in biological samples. Here is a detailed methodology from a research paper that used it for

quantifying Cabotegravir in whole blood [3].

Function: Serves as an Internal Standard (IS) to correct for variability in sample preparation and
ionization efficiency during mass spectrometry [3].

Sample Preparation:
Add 100 µL of a 1000 ng/mL solution of Cabotegravir-d5 in acetonitrile to 100 µL of a blood

sample.
Shake the mixture vigorously for one minute to precipitate proteins.

Pipette 10 µL of the clear supernatant onto a paper spray substrate (a triangular piece of filter
paper) for analysis [3].

Mass Spectrometry Analysis:
Instrument: Miniature mass spectrometer (Mini-12) with a rectilinear ion trap [3].

Ion Monitoring: The protonated molecule of Cabotegravir-d5 (m/z 411) is isolated and used
for quantitative calibration [3].

Performance: The assay achieved a limit of quantification (LoQ) for Cabotegravir of 750
ng/mL in whole blood, with a total turnaround time of under 4 minutes [3].

This workflow can be visualized in the following diagram:
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Start Sample Preparation

Add 100 µL of
1000 ng/mL Cabotegravir-d5 IS

to 100 µL blood sample

Shake vigorously for 1 minute
(Protein Precipitation)

Pipette 10 µL of
clear supernatant

Deposit extract onto
paper spray substrate

Apply solvent and
high voltage

MS/MS Analysis

Quantitative Result

Click to download full resolution via product page
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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